3-methyl-2-oxo-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-2-oxo-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C18H18N4O5S/c1-21-14-10-13(4-5-15(14)27-18(21)24)28(25,26)20-11-12-6-7-19-16(9-12)22-8-2-3-17(22)23/h4-7,9-10,20H,2-3,8,11H2,1H3
• InChI Key: OTGHCILMVDONHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC(=NC=C3)N4CCCC4=O)OC1=O
• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C~20~H~18~N~2~O~7~S , suggesting a complex arrangement of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The crystal structure of related compounds, such as the COVID-19 main protease inhibitor N3 (PDB ID: 6LU7), may provide insights into its three-dimensional arrangement.

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately 161–163°C when recrystallized from chloroform.
• Spectral Data : The compound exhibits characteristic peaks in FTIR and NMR spectra, providing information about functional groups and atomic environments.